Cas no 1134982-94-7 (Ethyl 2-cyano-5-methylphenylacetate)

• Product Name: Ethyl 2-cyano-5-methylphenylacetate
• CAS No: 1134982-94-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4796383
• Update Time: 2025-05-20

Ethyl 2-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methylphenylacetate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)7-11-6-9(2)4-5-10(11)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： JPAICQLIXIXFMA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-methylphenylacetate

Ethyl 2-cyano-5-methylphenylacetate (CAS No. 1134982-94-7): A Versatile Chemical Intermediate for Modern Applications

Ethyl 2-cyano-5-methylphenylacetate (CAS No. 1134982-94-7) is a specialized organic compound widely used in pharmaceutical synthesis, agrochemical production, and fine chemical manufacturing. This ester derivative, featuring a cyano group and methyl substitution on the phenyl ring, has gained significant attention in recent years due to its unique reactivity and versatility as a building block for complex molecules.

The growing demand for high-purity chemical intermediates in drug discovery has positioned ethyl 2-cyano-5-methylphenylacetate as a valuable precursor for various therapeutic agents. Researchers particularly value its electron-withdrawing cyano group, which facilitates numerous condensation and cyclization reactions essential for creating heterocyclic compounds with potential biological activity.

In the context of current industry trends, this compound addresses several synthetic chemistry challenges that researchers frequently search for solutions to: "How to introduce cyano groups efficiently?" or "What are stable aromatic esters for nucleophilic substitution?" The 2-cyano-5-methylphenylacetate moiety provides answers to these common queries through its balanced reactivity profile.

From a materials science perspective, the compound's molecular structure offers interesting possibilities for developing advanced functional materials. The combination of ester functionality and aromatic nitrile group makes it suitable for creating specialized polymers with tailored properties, responding to the increasing market demand for high-performance materials in electronics and specialty coatings.

The synthesis of ethyl 2-cyano-5-methylphenylacetate typically involves esterification of the corresponding acid or transesterification reactions, with careful control of reaction conditions to maintain the integrity of the sensitive cyano functionality. Modern synthetic protocols emphasize green chemistry principles, addressing another hot topic in chemical research - sustainable production methods for fine chemicals.

Analytical characterization of this compound presents specific challenges that interest many researchers. The cyano stretching vibration at ~2220 cm⁻¹ in IR spectroscopy and characteristic aromatic proton signals in the 7.0-8.0 ppm range in ¹H NMR spectroscopy serve as important identification markers, information frequently sought by analytical chemists working with similar structures.

In pharmaceutical applications, the ethyl 2-cyano-5-methylphenylacetate scaffold has shown promise in the development of kinase inhibitors and other small molecule therapeutics. This aligns with current drug discovery trends focusing on targeted therapies and precision medicine, making the compound particularly relevant to contemporary medicinal chemistry research.

The stability profile of 1134982-94-7 under various conditions is another area of practical importance. Proper storage recommendations (typically under inert atmosphere at low temperatures) and handling precautions are frequently searched topics for laboratory personnel working with similar nitrile-containing compounds.

Market analysis indicates growing interest in custom chemical synthesis services for derivatives of ethyl 2-cyano-5-methylphenylacetate, particularly from contract research organizations serving the pharmaceutical and agrochemical sectors. This reflects broader industry movements toward specialty chemical outsourcing and focused intermediate production.

From a regulatory standpoint, proper documentation of CAS 1134982-94-7 is essential for compliance with chemical inventory regulations in various jurisdictions. This practical aspect generates numerous searches related to chemical registration requirements and safety data sheet preparation for similar compounds.

Future research directions for ethyl 2-cyano-5-methylphenylacetate derivatives may explore their potential in catalysis and material science applications, particularly in developing novel ligands for transition metal catalysts or monomers for specialty polymers. These applications correspond with emerging trends in green chemistry and sustainable material development.

The compound's structure-activity relationships continue to be an active area of investigation, with computational chemistry approaches being increasingly applied to predict properties and reactivity. This meets the growing interest in in silico chemical prediction methods that can accelerate research and development processes.

Quality control specifications for ethyl 2-cyano-5-methylphenylacetate typically include purity assessments by HPLC, residual solvent analysis, and careful monitoring of isomeric impurities. These analytical requirements generate substantial search traffic from quality assurance professionals in the chemical industry.

In conclusion, CAS 1134982-94-7 represents an important chemical building block with diverse applications across multiple industries. Its unique combination of ester and nitrile functionalities on an aromatic framework provides numerous synthetic possibilities, while current research trends continue to uncover new potential uses for this versatile intermediate.